Cas no 1025318-25-5 (3-((4-Chlorophenyl)amino)-2-((4-(isopropyl)phenyl)sulfonyl)-3-methylthioprop-2-enenitrile)

• Product Name: 3-((4-Chlorophenyl)amino)-2-((4-(isopropyl)phenyl)sulfonyl)-3-methylthioprop-2-enenitrile
• CAS No: 1025318-25-5
• MF: C₁₉H₁₉ClN₂O₂S₂
• MW: 406.949361085892
• MDL: MFCD00245150
• CID: 5032174
• Update Time: 2026-02-28

3-((4-Chlorophenyl)amino)-2-((4-(isopropyl)phenyl)sulfonyl)-3-methylthioprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-[(4-chlorophenyl)amino]-3-(methylsulfanyl)-2-[4-(propan-2-yl)benzenesulfonyl]prop-2-enenitrile
• 3-((4-CHLOROPHENYL)AMINO)-2-((4-(ISOPROPYL)PHENYL)SULFONYL)-3-METHYLTHIOPROP-2-ENENITRILE
• 3-((4-Chlorophenyl)amino)-2-((4-(isopropyl)phenyl)sulfonyl)-3-methylthioprop-2-enenitrile

• MDL： MFCD00245150
• Inchi： 1S/C19H19ClN2O2S2/c1-13(2)14-4-10-17(11-5-14)26(23,24)18(12-21)19(25-3)22-16-8-6-15(20)7-9-16/h4-11,13,22H,1-3H3/b19-18-
• InChI Key： VIJVDTITJQKGQH-HNENSFHCSA-N
• SMILES： ClC1C=CC(=CC=1)N/C(=C(\C#N)/S(C1C=CC(=CC=1)C(C)C)(=O)=O)/SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 645
• XLogP3: 5.8
• Topological Polar Surface Area: 104

Additional information on 3-((4-Chlorophenyl)amino)-2-((4-(isopropyl)phenyl)sulfonyl)-3-methylthioprop-2-enenitrile

Introduction to 3-((4-Chlorophenyl)amino)-2-((4-(isopropyl)phenyl)sulfonyl)-3-methylthioprop-2-enenitrile (CAS No. 1025318-25-5)

3-((4-Chlorophenyl)amino)-2-((4-(isopropyl)phenyl)sulfonyl)-3-methylthioprop-2-enenitrile is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1025318-25-5, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of both amino and sulfonyl functional groups, along with a chlorophenyl moiety, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The molecular structure of this compound features a methylthioprop-2-enenitrile backbone, which is an uncommon yet intriguing scaffold. This backbone not only contributes to the compound's overall shape but also influences its electronic properties, which are critical for its interaction with biological systems. The combination of these structural features makes this compound a subject of interest for researchers seeking novel chemical entities with potential therapeutic applications.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways associated with various diseases. The 4-Chlorophenyl group in this compound may play a role in enhancing binding affinity to specific receptors or enzymes, while the 4-(isopropyl)phenyl sulfonyl moiety could contribute to metabolic stability and pharmacokinetic properties. These features are often leveraged in the design of drugs targeting neurological disorders, inflammatory conditions, and other complex diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex derivatives. Medicinal chemists often use such scaffolds to generate libraries of compounds that can be screened for biological activity. The versatility of the 3-methylthioprop-2-enenitrile core allows for modifications at multiple positions, enabling the exploration of diverse chemical space. This flexibility is particularly valuable in modern drug discovery pipelines, where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 3-((4-Chlorophenyl)amino)-2-((4-(isopropyl)phenyl)sulfonyl)-3-methylthioprop-2-enenitrile (CAS No. 1025318-25-5). Molecular modeling techniques can predict how this molecule might interact with target proteins, providing insights into its potential efficacy and selectivity. These predictions are invaluable for guiding experimental efforts and reducing the time required to bring a drug candidate from discovery to clinical testing.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the (4-Chlorophenyl)amino group necessitates careful handling to avoid unwanted side reactions, while the installation of the (4-(isopropyl)phenyl)sulfonyl moiety demands expertise in sulfonation chemistry. Such synthetic challenges highlight the importance of skilled chemists in transforming promising molecular fragments into viable drug candidates.

In academic research, this compound has been explored as part of efforts to develop novel therapeutics for neurological disorders. Studies suggest that molecules with similar structural motifs may interfere with pathways implicated in conditions such as Alzheimer's disease and Parkinson's disease. The methylthioprop-2-enenitrile core is particularly interesting because it can be modified to enhance solubility and bioavailability—critical factors for drug development.

The pharmaceutical industry has also shown interest in this class of compounds due to their potential as kinase inhibitors or modulators of other enzyme systems. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is associated with numerous diseases. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that address the root causes of these conditions.

Another area where this compound has found relevance is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, making them vulnerable to inhibitors that target essential viral enzymes or proteins. The unique combination of functional groups in 3-((4-Chlorophenyl)amino)-2-((4-(isopropyl)phenyl)sulfonyl)-3-methylthioprop-2-enenitrile (CAS No. 1025318-25-5) could provide the necessary interactions to disrupt viral replication cycles.

Epidemiological studies have underscored the importance of developing broad-spectrum antiviral drugs due to the emergence of resistant strains and evolving pathogens. Compounds like this one offer hope for discovering new mechanisms by which viruses can be combated without promoting resistance.

The environmental impact of pharmaceutical development is another consideration when evaluating new compounds. Researchers are increasingly focused on creating molecules that are biodegradable and have minimal persistence in ecosystems. The design principles behind 3-((4-Chlorophenyl)amino)-2-((4-(isopropil)phenil)sulfonyl)-3-methylthioprop-2-enenitrile (CAS No. 1025318-25-5) take into account these sustainability concerns, ensuring that future applications align with green chemistry practices.

In conclusion, 3-((4-Chlorophenyl)amino)-2-((4-(isopropil)phenil)sulfonyl)-3-methylthioprop-2-enenitrile (CAS No. 1025318-25-5) represents a fascinating example of how structural complexity can yield compounds with significant therapeutic potential. Its unique combination of functional groups positions it as a valuable tool for medicinal chemists exploring new treatments for diverse diseases. As research continues to uncover novel applications for this molecule, it will undoubtedly remain at the forefront of pharmaceutical innovation.